Cas no 129254-79-1 (1-(4-Bromobutyl)-3-chlorobenzene)

• Product Name: 1-(4-Bromobutyl)-3-chlorobenzene
• CAS No: 129254-79-1
• MF: C₁₀H₁₂BrCl
• MW: 247.559281349182
• MDL: MFCD20343091
• CID: 4586710
• PubChem ID: 19783296
• Update Time: 2025-05-20

1-(4-Bromobutyl)-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromobutyl)-3-chlorobenzene
• 1-(4-Bromobutyl)-3-chlorobenzene

• MDL： MFCD20343091
• Inchi： 1S/C10H12BrCl/c11-7-2-1-4-9-5-3-6-10(12)8-9/h3,5-6,8H,1-2,4,7H2
• InChI Key： KXBDBMKKJBOFOF-UHFFFAOYSA-N
• SMILES： BrCCCCC1C=CC=C(C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Bromobutyl)-3-chlorobenzene

1-(4-Bromobutyl)-3-chlorobenzene: A Comprehensive Overview

1-(4-Bromobutyl)-3-chlorobenzene (CAS No. 129254-79-1) is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its unique structure, combines a brominated butyl group with a chloro-substituted benzene ring, making it a valuable intermediate in organic synthesis and a potential candidate for advanced materials development.

The synthesis of 1-(4-Bromobutyl)-3-chlorobenzene involves a series of well-established organic reactions, including nucleophilic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of this compound, aligning with the growing demand for sustainable chemical manufacturing.

One of the most promising applications of 1-(4-Bromobutyl)-3-chlorobenzene lies in its role as an intermediate in drug discovery. Its brominated side chain provides reactive sites for further functionalization, enabling the creation of complex molecular architectures with potential pharmacological activity. Recent studies have explored its utility in developing novel antiviral agents, where the compound's ability to modulate viral entry mechanisms has shown promising results.

In the realm of materials science, 1-(4-Bromobutyl)-3-chlorobenzene has been investigated as a building block for advanced polymers and composites. Its unique combination of electronic properties and structural flexibility makes it an ideal candidate for high-performance materials used in electronics and aerospace industries. Researchers have successfully incorporated this compound into polymeric matrices to enhance thermal stability and mechanical strength, paving the way for next-generation materials.

The environmental impact of 1-(4-Bromobutyl)-3-chlorobenzene has also been a focus of recent studies. Efforts to minimize its ecological footprint have led to the development of biodegradable derivatives and recycling strategies. These innovations not only address sustainability concerns but also align with global initiatives to promote green chemistry practices.

In conclusion, 1-(4-Bromobutyl)-3-chlorobenzene (CAS No. 129254-79-1) stands as a testament to the ingenuity of modern chemistry. Its diverse applications, coupled with ongoing research into its properties and potential uses, ensure that this compound will continue to play a pivotal role in advancing scientific and technological frontiers.